4-methoxy-3-methyl-N-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Photodynamic Therapy Potential
- Application in Photodynamic Therapy for Cancer Treatment : A study by Pişkin, Canpolat, and Öztürk (2020) focused on the synthesis of a new zinc phthalocyanine substituted with benzenesulfonamide derivative groups. This compound showed promising properties as a photosensitizer in photodynamic therapy, particularly for cancer treatment. Its high singlet oxygen quantum yield and good fluorescence properties make it a significant candidate for Type II photosensitizers in treating cancer (Pişkin, Canpolat, & Öztürk, 2020).
Antiproliferative Activity
- Potential Anticancer Agents : Research conducted by Motavallizadeh et al. (2014) introduced several benzenesulfonamide derivatives, including 4-methoxy-N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamide, as potential antiproliferative agents. These compounds displayed significant antiproliferative activity against various cancer cell lines, suggesting their potential as lead anticancer agents (Motavallizadeh et al., 2014).
Antifungal Activity
- Antifungal Properties : A study by Gupta and Halve (2015) on the synthesis of novel Azetidin-2-ones that include benzenesulfonamide derivatives showed potent antifungal activity against specific fungi like Aspergillus niger & Aspergillus flavus. This highlights the potential use of these compounds in antifungal applications (Gupta & Halve, 2015).
Neuroprotective Effects
- Neuroprotective and Anti-Inflammatory Properties : In 1996, Zuccarello et al. examined the use of benzenesulfonamide derivatives in preventing cerebral vasospasm post-subarachnoid hemorrhage. They found that oral administration of certain endothelin receptor antagonists, which are benzenesulfonamide derivatives, could significantly reduce cerebral constriction. This suggests their potential therapeutic use in vasospasm resulting from subarachnoid hemorrhage (Zuccarello et al., 1996).
properties
IUPAC Name |
4-methoxy-3-methyl-N-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4S/c1-14-10-17(8-9-18(14)25-2)26(23,24)20-12-15-11-19(22)21(13-15)16-6-4-3-5-7-16/h3-10,15,20H,11-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKVHOPKEHCQVCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NCC2CC(=O)N(C2)C3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.